2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde

• IUPAC Name: 2-(2,3-dimethylanilino)-1,3-thiazole-4-carbaldehyde
• InChI: InChI=1S/C12H12N2OS/c1-8-4-3-5-11(9(8)2)14-12-13-10(6-15)7-16-12/h3-7H,1-2H3,(H,13,14)
• InChI Key: ZXPUPKKDXFIKQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC2=NC(=CS2)C=O)C
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde is a chemical compound that belongs to the class of thiazole derivatives. It is a yellow crystalline powder that is used in various scientific research applications. This compound has gained significant attention due to its potential therapeutic properties, and its synthesis method is relatively simple.

Mechanism of Action

The mechanism of action of 2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects through various mechanisms, including inhibition of bacterial and fungal growth, scavenging of free radicals, modulation of inflammatory pathways, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and α-glucosidase. Moreover, it has been shown to modulate the levels of various biomarkers, including malondialdehyde, superoxide dismutase, and glutathione. Additionally, it has been reported to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde in lab experiments include its low cost, easy synthesis method, and potential therapeutic properties. However, its limitations include its limited solubility in water, which may affect its bioavailability, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are various future directions for the research on 2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde. These include the investigation of its potential therapeutic properties in vivo, the identification of its molecular targets, and the development of novel derivatives with improved pharmacological properties. Moreover, the use of this compound in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce its potential side effects. Finally, the investigation of the structure-activity relationship of this compound may lead to the development of more potent and selective derivatives.

Synthesis Methods

The synthesis of 2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde can be achieved through a one-pot reaction involving the reaction of 2-amino-3,5-dimethylbenzoic acid, thiosemicarbazide, and paraformaldehyde in the presence of glacial acetic acid. The reaction mixture is heated at reflux temperature for several hours, and the product is obtained in good yield after recrystallization.

Scientific Research Applications

2-[(2,3-Dimethylphenyl)amino]-1,3-thiazole-4-carbaldehyde has been extensively studied for its potential therapeutic properties. It has been reported to possess antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. This compound has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Moreover, it has been reported to exhibit potent antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases. Additionally, it has been shown to possess anti-inflammatory properties, which make it a promising candidate for the treatment of inflammatory diseases. Furthermore, it has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.